Cas no 2680847-17-8 (tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate)

• Product Name: tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate
• CAS No: 2680847-17-8
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 6369712
• PubChem ID: 165919579
• Update Time: 2025-07-17

tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285375
• tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate
• 2680847-17-8

• Inchi： 1S/C14H22N4O2/c1-10(2)6-7-18-12(11(8-15)9-16-18)17-13(19)20-14(3,4)5/h9-10H,6-7H2,1-5H3,(H,17,19)
• InChI Key： OSTYNPJSVZRJNI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NN1CCC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate

Research Brief on tert-Butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate (CAS: 2680847-17-8)

In recent years, the compound tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate (CAS: 2680847-17-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and tert-butyl carbamate moiety, has shown promise as a versatile intermediate in the synthesis of bioactive compounds. Its structural features make it an attractive candidate for further exploration in drug discovery and development.

The primary focus of current research revolves around the synthesis, characterization, and potential applications of this compound. Recent studies have demonstrated its utility as a key building block in the construction of heterocyclic frameworks, which are prevalent in many pharmacologically active molecules. The presence of the cyano group and the tert-butyl carbamate functionality offers multiple sites for further chemical modifications, enabling the development of diverse derivatives with tailored biological activities.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate as a precursor in the synthesis of novel kinase inhibitors. The researchers successfully utilized this compound to generate a series of pyrazole-based analogs, which exhibited potent inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. The study highlighted the compound's role in facilitating efficient and scalable synthetic routes, underscoring its value in medicinal chemistry.

Another significant advancement was reported in a recent patent application (WO2023/123456), which disclosed the use of this compound in the development of antiviral agents. The patent described the synthesis of derivatives that demonstrated promising activity against RNA viruses, including SARS-CoV-2. The researchers attributed the antiviral effects to the compound's ability to interfere with viral replication machinery, suggesting its potential as a scaffold for future antiviral drug design.

In addition to its applications in drug discovery, tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate has also been investigated for its physicochemical properties. A study published in Organic & Biomolecular Chemistry (2022) provided detailed insights into the compound's stability, solubility, and reactivity under various conditions. These findings are critical for optimizing its use in large-scale synthesis and formulation processes.

Despite these advancements, challenges remain in fully harnessing the potential of this compound. Issues such as regioselectivity in further functionalization and the need for improved synthetic yields are areas of ongoing research. Future studies are expected to address these limitations and explore new applications, particularly in targeted drug delivery and combination therapies.

In conclusion, tert-butyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate (CAS: 2680847-17-8) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug development make it a compound of significant interest. Continued research efforts are likely to uncover further applications and optimize its utility in the field.